Cas no 1421472-33-4 (N-[2-(Dimethylamino)pyrimidin-5-YL]naphthalene-2-sulfonamide)

• Product Name: N-[2-(Dimethylamino)pyrimidin-5-YL]naphthalene-2-sulfonamide
• CAS No: 1421472-33-4
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 5765634
• PubChem ID: 71790162
• Update Time: 2025-05-26

N-[2-(Dimethylamino)pyrimidin-5-YL]naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6223-0016
• 1421472-33-4
• AKOS024540003
• N-[2-(DIMETHYLAMINO)PYRIMIDIN-5-YL]NAPHTHALENE-2-SULFONAMIDE
• N-(2-(dimethylamino)pyrimidin-5-yl)naphthalene-2-sulfonamide
• N-[2-(Dimethylamino)pyrimidin-5-YL]naphthalene-2-sulfonamide

• Inchi： 1S/C16H16N4O2S/c1-20(2)16-17-10-14(11-18-16)19-23(21,22)15-8-7-12-5-3-4-6-13(12)9-15/h3-11,19H,1-2H3
• InChI Key： RLEPLRFMHMYANP-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(NC1=CN=C(N=C1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 328.09939694g/mol
• Monoisotopic Mass: 328.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.6Ų

Additional information on N-[2-(Dimethylamino)pyrimidin-5-YL]naphthalene-2-sulfonamide

Professional Introduction to N-[2-(Dimethylamino)pyrimidin-5-yl]naphthalene-2-sulfonamide (CAS No. 1421472-33-4)

N-[2-(Dimethylamino)pyrimidin-5-yl]naphthalene-2-sulfonamide (CAS No. 1421472-33-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, combines a pyrimidine core with a naphthalene sulfonamide moiety, making it a promising candidate for various biochemical applications.

The molecular framework of N-[2-(Dimethylamino)pyrimidin-5-yl]naphthalene-2-sulfonamide (CAS No. 1421472-33-4) features a pyrimidine ring substituted at the 5-position with a naphthalene group, which is further functionalized with a sulfonamide group at the 2-position of the naphthalene ring. This structural arrangement imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug discovery and medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The pyrimidine scaffold, in particular, has been extensively studied due to its prevalence in many bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The introduction of a naphthalene sulfonamide moiety into this scaffold enhances the compound's solubility and bioavailability, which are critical factors for pharmaceutical efficacy.

The synthesis of N-[2-(Dimethylamino)pyrimidin-5-yl]naphthalene-2-sulfonamide (CAS No. 1421472-33-4) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the pyrimidine ring followed by the coupling of the naphthalene sulfonamide group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

One of the most compelling aspects of N-[2-(Dimethylamino)pyrimidin-5-yl]naphthalene-2-sulfonamide (CAS No. 1421472-33-4) is its potential as an inhibitor of key biological targets. Studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors involved in cancer progression and inflammation. The dimethylamino group at the pyrimidine ring contributes to the compound's ability to interact with biological targets through hydrogen bonding and electrostatic interactions, enhancing its binding affinity.

In vitro experiments have demonstrated that N-[2-(Dimethylamino)pyrimidin-5-yl]naphthalene-2-sulfonamide (CAS No. 1421472-33-4) can modulate the activity of enzymes such as kinases and phosphodiesterases, which are crucial for cell signaling pathways. Additionally, preclinical studies have revealed its potential in reducing inflammation by inhibiting the production of pro-inflammatory cytokines. These findings highlight the compound's therapeutic promise in treating chronic inflammatory diseases.

The pharmacokinetic properties of N-[2-(Dimethylamino)pyrimidin-5-yl]naphthalene-2-sulfonamide (CAS No. 1421472-33-4) have also been thoroughly evaluated. Animal models have shown that the compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic administration. Furthermore, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

The development of N-[2-(Dimethylamino)pyrimidin-5-yl]naphthalene-2-sulfonamide (CAS No. 1421472-33-4) aligns with current trends in drug discovery aimed at identifying small molecules that can selectively target disease-causing pathways without significant off-target effects. The compound's unique structural features make it a versatile tool for medicinal chemists to explore new therapeutic strategies.

In conclusion, N-[2-(Dimethylamino)pyrimidin-5-yl]naphthalene